Cas no 2649069-60-1 (4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole)

• Product Name: 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole
• CAS No: 2649069-60-1
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 6228375
• PubChem ID: 165714878
• Update Time: 2025-06-08

4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole
• 2649069-60-1
• EN300-1775529

• Inchi： 1S/C7H6N4O3/c12-4-8-7(1-2-7)5-3-9-10-6(5)11(13)14/h3H,1-2H2,(H,9,10)
• InChI Key： CFMVGQMNUICINE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C1(CC1)N=C=O)=O

Computed Properties

• Exact Mass: 194.04399007g/mol
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole

Introduction to 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole (CAS No. 2649069-60-1)

4-(1-Isocyanatocyclopropyl)-3-nitro-1H-pyrazole, with the CAS number 2649069-60-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antifungal, and anticancer activities.

The core structure of 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole consists of a pyrazole ring substituted with a nitro group at the 3-position and an isocyanatocyclopropyl group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The isocyanate group, in particular, is highly reactive and can participate in various chemical reactions, making it a valuable moiety in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole has also shown promising antifungal activity. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell wall integrity, which is crucial for fungal survival and proliferation.

The anticancer potential of 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole has also been explored. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective toxicity is thought to involve the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings suggest that 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole could be further developed as a novel anticancer agent.

The synthesis of 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole involves several well-established chemical reactions. One common approach is to start with a commercially available pyrazole derivative and introduce the nitro group through nitration followed by substitution with an isocyanate reagent. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

In terms of safety and handling, it is important to note that while 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn, and work should be conducted in a well-ventilated fume hood.

The future prospects for 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models, with plans to advance to human clinical trials if preclinical results are favorable.

In conclusion, 4-(1-isocyanatocyclopropyl)-3-nitro-1H-pyrazole (CAS No. 2649069-60-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an exciting target for further research and development in medicinal chemistry.